20-Fluoromibolerone
20-Fluoromibolerone
Brand Name:
Vulcanchem
CAS No.:
133083-42-8
VCID:
VC21199027
InChI:
InChI=1S/C20H29FO2/c1-12-9-13-10-14(22)3-4-15(13)16-5-7-19(2)17(18(12)16)6-8-20(19,23)11-21/h10,12,15-18,23H,3-9,11H2,1-2H3/t12-,15+,16-,17+,18-,19+,20-/m1/s1/i21-1
SMILES:
CC1CC2=CC(=O)CCC2C3C1C4CCC(C4(CC3)C)(CF)O
Molecular Formula:
C20H29FO2
Molecular Weight:
319.4 g/mol
20-Fluoromibolerone
CAS No.: 133083-42-8
Cat. No.: VC21199027
Molecular Formula: C20H29FO2
Molecular Weight: 319.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 133083-42-8 |
|---|---|
| Molecular Formula | C20H29FO2 |
| Molecular Weight | 319.4 g/mol |
| IUPAC Name | (7R,8R,9S,10R,13S,14S,17S)-17-((18F)fluoranylmethyl)-17-hydroxy-7,13-dimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C20H29FO2/c1-12-9-13-10-14(22)3-4-15(13)16-5-7-19(2)17(18(12)16)6-8-20(19,23)11-21/h10,12,15-18,23H,3-9,11H2,1-2H3/t12-,15+,16-,17+,18-,19+,20-/m1/s1/i21-1 |
| Standard InChI Key | RIUMYCCCNLGPAG-OYXLNOHGSA-N |
| Isomeric SMILES | C[C@@H]1CC2=CC(=O)CC[C@@H]2[C@@H]3[C@@H]1[C@@H]4CC[C@]([C@]4(CC3)C)(C[18F])O |
| SMILES | CC1CC2=CC(=O)CCC2C3C1C4CCC(C4(CC3)C)(CF)O |
| Canonical SMILES | CC1CC2=CC(=O)CCC2C3C1C4CCC(C4(CC3)C)(CF)O |
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